N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-(2-imidazol-1-ylquinolin-8-yl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C21H18N4O2/c1-15-4-2-6-17(12-15)27-13-20(26)23-18-7-3-5-16-8-9-19(24-21(16)18)25-11-10-22-14-25/h2-12,14H,13H2,1H3,(H,23,26)
• InChI Key: STRBIUBEGYNRCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=CC3=C2N=C(C=C3)N4C=CN=C4
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol

Description

N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-2-(m-tolyloxy)acetamide, commonly known as IQA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. IQA is a small molecule that exhibits potent inhibitory activity against a range of enzymes and proteins, making it a promising candidate for the development of novel drugs.

Mechanism of Action

The mechanism of action of IQA involves the inhibition of various enzymes and proteins, including histone deacetylases, which are involved in the regulation of gene expression. By inhibiting these enzymes and proteins, IQA can alter the expression of genes that are involved in various cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of IQA have been extensively studied in vitro and in vivo. In vitro studies have shown that IQA can inhibit the growth of various cancer cell lines, induce apoptosis, and inhibit angiogenesis. In vivo studies have shown that IQA can inhibit tumor growth and metastasis in animal models, making it a promising candidate for the development of novel cancer therapies.

Advantages and Limitations for Lab Experiments

One of the major advantages of IQA is its potent inhibitory activity against a range of enzymes and proteins, making it a versatile tool for studying various cellular processes. However, IQA is also associated with certain limitations, including its low solubility in aqueous solutions and its potential toxicity.

Future Directions

There are several future directions for the study of IQA. One potential direction is the development of novel cancer therapies based on IQA, either as a standalone treatment or in combination with other drugs. Another potential direction is the study of IQA in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the full range of enzymatic and protein targets of IQA, as well as its potential toxicity and side effects.

Scientific Research Applications

IQA has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders. It has been shown to exhibit potent inhibitory activity against a range of enzymes and proteins, including histone deacetylases, which are involved in the regulation of gene expression. IQA has also been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for the development of novel cancer therapies.